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Compound of Interest

Compound Name: Oleyl bromide

Cat. No.: B041931

Essential Safety and Handling Guide for Oleyl
Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Oleyl
bromide in a laboratory setting. Adherence to these protocols is critical for ensuring personnel
safety and proper chemical management.

Chemical and Physical Properties

A summary of the key quantitative data for Oleyl bromide is presented below for easy
reference.
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Property Value Source
Molecular Formula CisHs3sBr [1]
Molecular Weight 331.37 g/mol [1]
Appearance Clear Colorless Qil

Density 0.996 g/cm? [1]
Flash Point 179°C [1]

Sparingly soluble in
Solubility Chloroform, Slightly soluble in [1]

Methanol

Occupational Exposure Limits No data available

Hazard Identification and Personal Protective
Equipment (PPE)

Oleyl bromide is harmful if swallowed and may cause skin and eye irritation.[1] Engineering
controls, such as working in a well-ventilated area or a chemical fume hood, are the first line of
defense.[2] Appropriate PPE must be worn at all times when handling this chemical.
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields (conforming to
EN166/NIOSH standards). A
face shield is recommended
when there is a risk of

splashing.

Protects against splashes and

airborne droplets.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile, Neoprene).

Gloves should be inspected
before use and proper removal

techniques followed.

Prevents dermal absorption

and skin irritation.

Body Protection

Laboratory coat. Flame-
retardant and antistatic
protective clothing should be

considered.

Shields the body from contact
with the chemical.

Respiratory Protection

A full-face respirator may be

necessary if exposure limits

are exceeded or if irritation is
experienced. Use respirators
and components tested and

approved under appropriate

government standards (e.g.,

NIOSH or CEN).

Prevents inhalation of harmful

vapors or mists.

Operational Plan for Safe Handling

A systematic approach to handling Oleyl bromide is crucial for minimizing risks. The following

workflow outlines the key steps from preparation to post-experiment cleanup.
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Oleyl Bromide Handling Workflow
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Y
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Y

Monitor Reaction for Anomalies
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Workflow for the safe handling of Oleyl bromide.
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Experimental Protocol: Step-by-Step Guidance

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) for Oleyl bromide.[1]
o Ensure a chemical fume hood is available and functioning correctly.

o Put on all required PPE: safety glasses with side shields, chemical-resistant gloves, and a
lab coat.

o Assemble all necessary glassware, reagents, and equipment within the fume hood to
minimize movement of hazardous materials.

e Handling and Use:

o Conduct all work involving Oleyl bromide in a well-ventilated area, preferably within a
chemical fume hood.[1]

o Avoid contact with skin and eyes.[1]
o Use non-sparking tools and explosion-proof equipment if there is a risk of ignition.[1]
o Prevent the formation of dust and aerosols.[1]
o Do not eat, drink, or smoke in the laboratory area.[1]
e Storage:

o Store Oleyl bromide in a tightly closed container in a dry, cool, and well-ventilated place.

[1]
o Store away from incompatible materials and foodstuff containers.[1]

Disposal Plan

Proper disposal of Oleyl bromide and associated waste is imperative to prevent environmental
contamination and ensure regulatory compliance.
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Oleyl Bromide Disposal Workflow
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Workflow for the proper disposal of Oleyl bromide.

Disposal Protocol: Step-by-Step Guidance
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o Waste Collection:

o Oleyl bromide is a halogenated hydrocarbon and should be collected in a designated,
properly labeled waste container for halogenated organic waste.[3]

o The container must be kept tightly closed and stored in a cool, dry, well-ventilated area.[1]

o Do not mix with non-halogenated waste to avoid creating larger volumes of hazardous
waste.[3]

o Spill Cleanup:

o In the event of a spill, ensure adequate ventilation and remove all sources of ignition.[1]

o Wear appropriate PPE, including chemical-impermeable gloves and respiratory protection.

[1]
o Contain the spill using an inert absorbent material.

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[1]

o Adhered or collected material should be promptly disposed of in accordance with
appropriate laws and regulations.[1]

» Final Disposal:

[¢]

The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[1]

o Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

o Do not discharge to sewer systems.[1]

o Contaminated packaging should be triple rinsed (or equivalent) and offered for recycling or
reconditioning, or disposed of in a sanitary landfill after being rendered unusable.[1]
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By adhering to these safety protocols and operational plans, researchers can significantly
mitigate the risks associated with handling Oleyl bromide, ensuring a safer laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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